Methan-d2-ol
CAS No.: 28563-35-1
Cat. No.: VC20749497
Molecular Formula: CH4O
Molecular Weight: 34.054 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 28563-35-1 |
|---|---|
| Molecular Formula | CH4O |
| Molecular Weight | 34.054 g/mol |
| IUPAC Name | dideuteriomethanol |
| Standard InChI | InChI=1S/CH4O/c1-2/h2H,1H3/i1D2 |
| Standard InChI Key | OKKJLVBELUTLKV-DICFDUPASA-N |
| Isomeric SMILES | [2H]C([2H])O |
| SMILES | CO |
| Canonical SMILES | CO |
Introduction
Methan-d2-ol, also known as deuterated methanol (CD2H2O), is a compound used primarily in laboratory settings for various chemical syntheses and as a solvent. It is a deuterated form of methanol, where hydrogen atoms are replaced with deuterium, making it useful for applications requiring isotopic labeling.
Uses and Applications
Methan-d2-ol is primarily used in laboratory settings for synthesis and as a solvent. It is supplied under the TSCA R&D Exemption, meaning it cannot be used for non-exempt commercial purposes without written consent from the supplier . Its deuterated form makes it particularly useful in NMR spectroscopy and other applications requiring isotopic labeling.
Safety and Handling
Handling Methan-d2-ol requires caution due to its flammability and toxicity. First aid measures include immediate removal of contaminated clothing, rinsing with water in case of skin contact, and seeking medical attention if ingested or inhaled . The compound should be stored in a well-ventilated area away from ignition sources.
| Exposure Route | First Aid Measures |
|---|---|
| Inhalation | Fresh air; seek medical attention if necessary |
| Skin Contact | Remove contaminated clothing; rinse with water |
| Eye Contact | Rinse with plenty of water; remove contact lenses |
| Ingestion | Give water to drink; seek medical attention |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume